Cas no 389873-53-4 (Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)-)

• Product Name: Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)-
• CAS No: 389873-53-4
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 1498016
• Update Time: 2024-08-24

Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• Dispiro[2.0.2.1]heptane-1-carboxylic acid, 5,5-difluoro-, (1S,3R,4S)-

• Inchi： 1S/C8H8F2O2/c9-8(10)3-7(8)2-6(7)1-4(6)5(11)12/h4H,1-3H2,(H,11,12)/t4-,6-,7+/m1/s1
• InChI Key： KNDLTEOGQMFJPV-QXRNQMCJSA-N
• SMILES： [C@@H]1(C(O)=O)[C@]2(C[C@@]32CC3(F)F)C1

Computed Properties

• Exact Mass: 174.04924

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 294.4±30.0 °C(Predicted)
• PSA: 37.3
• pka: 4.42±0.40(Predicted)